1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione
Overview
Description
1-(4-Chlorophenyl)-3,3,3-trifluoropropane-1,2-dione, commonly known as 4-chlorophenyl-trifluoropropanedione (4-CPTD), is a synthetic compound belonging to the family of trifluoropropanediones. It has been extensively studied for its diverse applications in scientific research, including its use as a reagent, a tool for synthesis, and a therapeutic agent. We will also provide a list of potential future directions for 4-CPTD research.
Scientific Research Applications
1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione has been used in a variety of scientific research applications, including in the synthesis of pharmaceuticals, in the synthesis of organic compounds, and in the study of enzyme-catalyzed reactions. It has also been used as an intermediate in the synthesis of a variety of other compounds, including those with potential therapeutic applications. Furthermore, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione has been used as a reagent in the synthesis of other trifluoropropanediones, and as a tool for the synthesis of various compounds.
Mechanism of Action
1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione is known to act as an inhibitor of the enzyme cytochrome P450 2A6 (CYP2A6). CYP2A6 is a member of the cytochrome P450 family of enzymes, which are responsible for the metabolism of many drugs and other compounds in humans. 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione is thought to act as an inhibitor of CYP2A6 by binding to the active site of the enzyme, thus preventing the enzyme from catalyzing its normal reactions.
Biochemical and Physiological Effects
1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione has been studied for its biochemical and physiological effects. In laboratory studies, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione has been shown to inhibit the activity of CYP2A6, as discussed above. Additionally, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione has been shown to induce the expression of a variety of genes, including genes involved in the metabolism of drugs, genes involved in the regulation of cell proliferation, and genes involved in the metabolism of lipids. Furthermore, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione has been shown to inhibit the activity of a variety of other enzymes, including enzymes involved in the metabolism of drugs, enzymes involved in the metabolism of lipids, and enzymes involved in the regulation of cell proliferation.
Advantages and Limitations for Lab Experiments
The use of 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione in laboratory experiments has both advantages and limitations. On the one hand, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione is relatively inexpensive and easy to obtain, and its synthesis is simple and straightforward. Additionally, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione is a highly versatile reagent, and its application in laboratory experiments can yield a variety of products. On the other hand, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione is a highly reactive compound, and its use in laboratory experiments can be hazardous if proper safety precautions are not taken. Furthermore, 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione is an inhibitor of CYP2A6, and its use in laboratory experiments may affect the metabolism of drugs and other compounds in humans.
Future Directions
The potential future directions for 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione research are numerous. One potential direction is to further explore its applications as a reagent in the synthesis of pharmaceuticals and other compounds. Additionally, further research could be conducted to explore the potential therapeutic applications of 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione, as well as its effects on the metabolism of drugs and other compounds in humans. Furthermore, further research could be conducted to explore the effects of 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione on the expression of genes involved in the regulation of cell proliferation. Finally, further research could be conducted to explore the potential applications of 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione in the study of enzyme-catalyzed reactions.
Synthesis Methods
1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione can be synthesized through a variety of methods, including the reaction of p-chlorobenzaldehyde with trifluoromethanesulfonic anhydride in the presence of a base such as potassium carbonate, the reaction of p-chlorobenzaldehyde with trifluoromethyltrifluoromethanesulfonate in the presence of a base such as potassium carbonate, and the reaction of p-chlorobenzaldehyde with trifluoromethanesulfonic acid in the presence of a base such as potassium carbonate. The yield of 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione from these reactions is typically high, and the product can be isolated by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione involves the condensation of 4-chlorobenzaldehyde with 1,1,1-trifluoroacetone in the presence of a base, followed by reduction of the resulting α,β-unsaturated ketone with sodium borohydride.", "Starting Materials": ["4-chlorobenzaldehyde", "1,1,1-trifluoroacetone", "base", "sodium borohydride"], "Reaction": ["Step 1: Condensation of 4-chlorobenzaldehyde with 1,1,1-trifluoroacetone in the presence of a base to form 1-(4-chlorophenyl)-3,3,3-trifluoroprop-2-en-1-one.", "Step 2: Reduction of the α,β-unsaturated ketone with sodium borohydride to form 1-(4-chlorophenyl)-3,3,3-trifluoropropane-1,2-dione."] } | |
CAS RN |
111269-62-6 |
Molecular Formula |
C9H4ClF3O2 |
Molecular Weight |
236.6 |
Purity |
95 |
Origin of Product |
United States |
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